![molecular formula C29H26BrN3O4S B297573 N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide](/img/structure/B297573.png)
N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide, also known as BBBS, is a novel sulfonamide derivative with potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases (PTPs). PTPs play a crucial role in regulating cell signaling pathways, and their dysregulation has been implicated in various diseases, including cancer. This compound has been shown to selectively inhibit PTPs, leading to the activation of downstream signaling pathways that promote cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and induce cell cycle arrest. In addition, this compound has been shown to modulate the expression of various genes involved in cancer progression, including those involved in angiogenesis (the formation of new blood vessels) and metastasis.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide is its high potency and selectivity towards cancer cells, which makes it a promising candidate for cancer treatment. However, this compound also has some limitations, including its poor solubility in aqueous solutions and potential toxicity at high doses. Further studies are needed to optimize the formulation and dosing of this compound for in vivo experiments.
Future Directions
There are several future directions for N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide research, including investigating its efficacy in animal models of cancer, optimizing its formulation for clinical use, and exploring its potential for combination therapy with other anti-cancer agents. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential biomarkers for predicting response to this compound treatment.
Synthesis Methods
N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide is synthesized using a multi-step process that involves the condensation of 4-bromobenzaldehyde and 4-(benzyloxy)benzaldehyde with hydrazine hydrate to form the corresponding hydrazones. The hydrazones are then reacted with ethyl 4-chlorobenzene sulfonate to yield the final product, this compound.
Scientific Research Applications
N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide has shown promising results in scientific research, particularly in the field of cancer treatment. Studies have shown that this compound has potent anti-tumor activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. This compound has also been found to inhibit cancer cell migration and invasion, which are important processes in cancer metastasis.
Properties
Molecular Formula |
C29H26BrN3O4S |
---|---|
Molecular Weight |
592.5 g/mol |
IUPAC Name |
2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]acetamide |
InChI |
InChI=1S/C29H26BrN3O4S/c30-26-15-11-24(12-16-26)20-33(38(35,36)28-9-5-2-6-10-28)21-29(34)32-31-19-23-13-17-27(18-14-23)37-22-25-7-3-1-4-8-25/h1-19H,20-22H2,(H,32,34)/b31-19+ |
InChI Key |
MSNVKCQLLQHFMW-ZCTHSVRISA-N |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/NC(=O)CN(CC3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=CC=C4 |
SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)CN(CC3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)CN(CC3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.